molecular formula C23H21N3O2S B11355796 2-(4-((2-Methyl-6-phenylpyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione

2-(4-((2-Methyl-6-phenylpyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione

Cat. No.: B11355796
M. Wt: 403.5 g/mol
InChI Key: UTGMHZYVAWAKSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE is a complex organic compound that features a unique combination of pyrimidine and isoindole structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE typically involves multiple stepsThe reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow synthesis and automated reaction monitoring can be employed to enhance production scalability and consistency .

Chemical Reactions Analysis

Types of Reactions

2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE undergoes various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups.

    Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

    Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the desired reaction pathway .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides .

Scientific Research Applications

2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE has a wide range of applications in scientific research:

    Chemistry: Used as a building block for synthesizing more complex molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential therapeutic effects in treating various diseases.

    Industry: Utilized in the development of new materials with unique properties .

Mechanism of Action

The mechanism by which 2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE exerts its effects involves interaction with specific molecular targets and pathways. These may include binding to enzymes or receptors, thereby modulating their activity and influencing cellular processes. The exact pathways can vary depending on the specific application and context .

Properties

Molecular Formula

C23H21N3O2S

Molecular Weight

403.5 g/mol

IUPAC Name

2-[4-(2-methyl-6-phenylpyrimidin-4-yl)sulfanylbutyl]isoindole-1,3-dione

InChI

InChI=1S/C23H21N3O2S/c1-16-24-20(17-9-3-2-4-10-17)15-21(25-16)29-14-8-7-13-26-22(27)18-11-5-6-12-19(18)23(26)28/h2-6,9-12,15H,7-8,13-14H2,1H3

InChI Key

UTGMHZYVAWAKSU-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC(=N1)SCCCCN2C(=O)C3=CC=CC=C3C2=O)C4=CC=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.